Cas no 1882616-82-1 (N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide)

• Product Name: N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide
• CAS No: 1882616-82-1
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5690155
• PubChem ID: 130168059
• Update Time: 2025-05-25

N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1882616-82-1
• N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide
• EN300-1452934
• Benzenesulfonamide, N-ethyl-2-fluoro-6-methyl-

• Inchi： 1S/C9H12FNO2S/c1-3-11-14(12,13)9-7(2)5-4-6-8(9)10/h4-6,11H,3H2,1-2H3
• InChI Key： LMRKVMUUBUYEKF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1C)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide

N-Ethyl-2-Fluoro-6-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide (CAS No. 1882616-82-1) is a significant molecule in the field of organic chemistry, particularly within the realm of sulfonamides. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and utility.

Sulfonamides are a class of compounds characterized by the presence of a sulfonyl group (-SO₂-) attached to an amine group (-NH₂). In the case of N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide, the sulfonyl group is connected to an ethylamine moiety, while the benzene ring is substituted with a fluorine atom at the 2-position and a methyl group at the 6-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for a wide range of applications.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have emphasized the importance of optimizing reaction conditions to achieve high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

The physical properties of N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide are critical for its practical applications. Its melting point, boiling point, and solubility characteristics have been extensively studied to determine its suitability for different industrial processes. Computational chemistry tools, such as density functional theory (DFT), have been employed to predict these properties with high accuracy, reducing the need for extensive experimental work.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. Its ability to modulate key biological pathways makes it a potential candidate for drug development programs. However, further research is required to fully understand its pharmacokinetics and toxicity profiles.

The environmental impact of N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide is another area of interest. Studies have been conducted to assess its biodegradability and persistence in various environmental media. These findings are crucial for ensuring that its use does not pose risks to ecosystems or human health.

From a commercial perspective, this compound is increasingly being sought after by pharmaceutical companies and research institutions due to its unique chemical properties. Its availability through specialized chemical suppliers has facilitated its integration into diverse research projects worldwide.

In conclusion, N-Ethyl-2-fluoro-6-methylbenzene-1-sulfonamide (CAS No. 1882616-82-1) stands out as a versatile and valuable molecule with a wide range of potential applications. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important compound in modern chemistry.